Cas no 1822674-65-6 (2-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride)

• Product Name: 2-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride
• CAS No: 1822674-65-6
• MF: C₅H₁₁ClN₄
• MW: 162.62063908577
• CID: 5719415
• PubChem ID: 86262718
• Update Time: 2025-11-06

2-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(triazol-2-yl)propan-1-amine;hydrochloride
• AKOS026747424
• 2-(2H-1,2,3-triazol-2-yl)propan-1-aminehydrochloride
• EN300-240768
• 1822674-65-6
• F2167-1772
• 2-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride

• Inchi： 1S/C5H10N4.ClH/c1-5(4-6)9-7-2-3-8-9;/h2-3,5H,4,6H2,1H3;1H
• InChI Key： SATRJCMOUNUKBX-UHFFFAOYSA-N
• SMILES： Cl.N1(C(C)CN)N=CC=N1

Computed Properties

• Exact Mass: 162.0672241g/mol
• Monoisotopic Mass: 162.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 79
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride

Recent Advances in the Study of 2-(2H-1,2,3-triazol-2-yl)propan-1-amine Hydrochloride (CAS: 1822674-65-6)

The compound 2-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride (CAS: 1822674-65-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its triazole moiety and amine hydrochloride functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as a building block in medicinal chemistry. The triazole ring, a common pharmacophore, is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in drug design. Researchers have explored the use of 2-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride in the synthesis of novel analogs with enhanced bioactivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, showcasing its versatility in targeting various disease pathways.

In addition to its synthetic applications, recent investigations have delved into the compound's pharmacological profile. Preliminary in vitro studies have indicated that 2-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in neurological disorders. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy.

Another noteworthy development is the exploration of this compound in the context of antimicrobial resistance. A 2024 study highlighted its potential as a precursor for the synthesis of novel antimicrobial agents. The triazole moiety's ability to disrupt bacterial cell wall synthesis has been a focal point, with researchers optimizing the compound's structure to enhance its antibacterial activity against multidrug-resistant strains.

Despite these promising findings, challenges remain in the large-scale synthesis and formulation of 2-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride. Recent advancements in green chemistry have addressed some of these issues, with studies reporting improved yields and reduced environmental impact through the use of catalytic methods. These innovations are critical for the compound's transition from laboratory research to clinical applications.

In conclusion, 2-(2H-1,2,3-triazol-2-yl)propan-1-amine hydrochloride (CAS: 1822674-65-6) represents a versatile and promising candidate in the field of chemical biology and drug discovery. Its unique structural features and broad applicability make it a valuable tool for researchers. Future studies should focus on optimizing its pharmacological properties and exploring its potential in targeted therapies, paving the way for its integration into the pharmaceutical industry.